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Introduction

Stochastic Optical Reconstruction Microscopy (STORM) is a powerful super-resolution imaging

technique that overcomes the diffraction limit of light microscopy, enabling the visualization of

cellular structures at the nanoscale.[1] The precision of STORM imaging is highly dependent on

the photophysical properties and labeling density of the fluorophores used. CY5-Peg5-azide
bromide is a versatile fluorescent probe well-suited for STORM applications due to its small

size, bright fluorescence, and capability for covalent labeling through click chemistry.[2][3][4]

This document provides detailed application notes and protocols for the use of CY5-Peg5-
azide bromide in STORM imaging.

The use of small, bioorthogonal chemical groups like azides for labeling minimizes

perturbations to the natural biological environment, which can be a limitation when using larger

affinity probes like antibodies.[5] CY5-Peg5-azide bromide, with its azide functional group, can

be efficiently and specifically conjugated to alkyne- or cyclooctyne-modified biomolecules within

a cell.[2][6] This allows for the precise labeling of proteins, glycans, and other cellular

components for subsequent super-resolution imaging.

Properties of CY5-Peg5-azide bromide
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CY5-Peg5-azide bromide is a cyanine 5 (Cy5) dye functionalized with a 5-unit polyethylene

glycol (PEG) spacer and a terminal azide group. The PEG spacer enhances water solubility

and minimizes non-specific binding.[3][7]

Property Value Reference

Molecular Formula C₄₄H₆₃BrN₆O₆ [8]

Molecular Weight 851.91 g/mol [8]

Excitation Maximum (λex) ~646 nm [3][4]

Emission Maximum (λem) ~662 nm [3][4]

Extinction Coefficient ~250,000 cm⁻¹M⁻¹ [4]

Purity ≥98% [8]

Solubility DMSO, DMF, DCM [3]

Storage
-20°C, protected from light and

moisture
[3][8]

Experimental Workflow for STORM Imaging
The general workflow for using CY5-Peg5-azide bromide in STORM involves three main

stages: metabolic or enzymatic incorporation of a bioorthogonal handle (e.g., an alkyne), click

chemistry-based labeling with CY5-Peg5-azide bromide, and finally, STORM imaging.
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Figure 1: General experimental workflow for STORM imaging using CY5-Peg5-azide bromide.
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Click Chemistry Labeling with CY5-Peg5-azide
bromide
CY5-Peg5-azide bromide can be conjugated to alkyne-modified biomolecules via two primary

click chemistry reactions: the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the

strain-promoted azide-alkyne cycloaddition (SPAAC).[2][6]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
This reaction is highly efficient but requires a copper(I) catalyst, which can be cytotoxic, making

it suitable primarily for fixed cells.[6]

CuAAC Reaction

Target Molecule-Alkyne

Target Molecule-Triazole-CY5

Cu(I) catalyst
(e.g., CuSO4 + Sodium Ascorbate)

CY5-Peg5-azide

Click to download full resolution via product page

Figure 2: Schematic of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
SPAAC is a copper-free click chemistry reaction that utilizes a strained cyclooctyne (e.g.,

DBCO, BCN) instead of a terminal alkyne.[2] This method is ideal for live-cell imaging due to its

biocompatibility.
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Figure 3: Schematic of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reaction.

Protocols
The following are example protocols for labeling and imaging. These should be optimized for

your specific cell type and target molecule.

Protocol 1: Metabolic Labeling of Cells
This protocol describes the incorporation of an alkyne-modified amino acid, L-

azidohomoalanine (AHA), which is an analog of methionine, into newly synthesized proteins.[5]

For SPAAC, an alkyne-modified amino acid would be used.

Cell Culture: Culture cells to the desired confluency on coverslips suitable for microscopy

(e.g., 8-well Lab-Tek chambered coverglass).

Methionine-Free Medium: Remove the normal growth medium, wash cells once with pre-

warmed PBS, and replace with methionine-free medium.

AHA Incubation: Add L-azidohomoalanine (AHA) to the methionine-free medium at a final

concentration of 25-50 µM.

Incubation: Incubate the cells for 4-24 hours at 37°C in a 5% CO₂ incubator to allow for the

incorporation of AHA into newly synthesized proteins.
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Protocol 2: Cell Fixation and Permeabilization
Wash: Wash the cells three times with pre-warmed PBS.

Fixation: Fix the cells with 3-4% paraformaldehyde (PFA) in PBS for 15 minutes at room

temperature.

Wash: Wash the cells three times with PBS.

Permeabilization: Permeabilize the cells with 0.2% Triton X-100 in PBS for 10 minutes at

room temperature.

Wash: Wash the cells three times with PBS.

Protocol 3: CuAAC Labeling with CY5-Peg5-azide
bromide

Prepare Click Reaction Cocktail (Fresh):

CY5-Peg5-azide bromide (1-5 µM)

Tris(2-carboxyethyl)phosphine (TCEP) (1 mM)

Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) (100 µM)

Copper(II) sulfate (CuSO₄) (1 mM)

Sodium Ascorbate (5 mM) - Add this last to initiate the reaction.

Labeling: Add the click reaction cocktail to the fixed and permeabilized cells and incubate for

30-60 minutes at room temperature, protected from light.

Wash: Wash the cells three times with PBS containing 0.05% Triton X-100, followed by three

washes with PBS.

Protocol 4: STORM Imaging
Prepare STORM Imaging Buffer (Glox-based):
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Buffer A: 10% (w/v) glucose, 50 mM Tris-HCl (pH 8.0), 10 mM NaCl.

Buffer B: 0.5 mg/mL glucose oxidase, 40 µg/mL catalase in 50 mM Tris-HCl (pH 8.0), 10

mM NaCl.

Final Buffer: Mix Buffer A and Buffer B at a 100:1 ratio. Add a reducing agent such as 10

mM 2-mercaptoethanol (MEA).[1]

Imaging: Mount the coverslip onto the microscope. Replace the PBS with the freshly

prepared STORM imaging buffer.

Acquisition: Use a super-resolution microscope equipped for STORM. Irradiate the sample

with a high-intensity laser (e.g., 647 nm) to induce photoswitching of the Cy5 fluorophores.[9]

Acquire a series of 10,000-50,000 frames at a high frame rate (e.g., 50-100 Hz).[5]

Reconstruction: Process the acquired image stack using appropriate STORM analysis

software to reconstruct the super-resolved image from the localized single-molecule blinking

events.

Considerations and Troubleshooting
Background Fluorescence: Ensure thorough washing steps to minimize non-specific binding

of the dye. Including a blocking step (e.g., with 3% BSA) before labeling may also reduce

background.

Photobleaching: The STORM imaging buffer is crucial for enabling the photoswitching of Cy5

and preventing rapid photobleaching.[9] Ensure the buffer is freshly prepared.

Labeling Density: The concentration of the alkyne-modified substrate and the CY5-Peg5-
azide bromide may need to be optimized to achieve the appropriate labeling density for

STORM. Too high a density can make it difficult to resolve individual molecules, while too low

a density will result in a poorly reconstructed image.

Copper Toxicity: For live-cell applications, SPAAC is strongly recommended to avoid the

cytotoxic effects of the copper catalyst used in CuAAC.[6]
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By following these guidelines and protocols, researchers can effectively utilize CY5-Peg5-azide
bromide for high-quality super-resolution imaging of a wide range of biological structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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